Cas no 90034-85-8 (Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester)

• Product Name: Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester
• CAS No: 90034-85-8
• MF: C₁₁H₁₁IO₃
• MW: 318.107715845108
• MDL: MFCD00157146
• CID: 797917
• PubChem ID: 24879792
• Update Time: 2025-05-24

Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester
• Ethyl (2-iodobenzoyl)acetate
• ethyl 3-(2-iodophenyl)-3-oxopropanoate
• ethyl o-iodobenzoylacetate
• Ethyl 2-iodo-β-oxobenzenepropanoate (ACI)
• DTXSID00399860
• SCHEMBL10748040
• RMXYWHBYIQLPGY-UHFFFAOYSA-N
• AKOS015916012
• Ethyl (2-iodobenzoyl)acetate, 95%
• CS-0330428
• SY041360
• 90034-85-8
• ETHYL(2-IODOBENZOYL)ACETATE
• MFCD00157146
• DB-078582
• Ethyl 3-(2-Iodophenyl)-3-oxopropionate

• MDL： MFCD00157146
• Inchi： 1S/C11H11IO3/c1-2-15-11(14)7-10(13)8-5-3-4-6-9(8)12/h3-6H,2,7H2,1H3
• InChI Key： RMXYWHBYIQLPGY-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C(I)=CC=CC=1)=O)OCC

Computed Properties

• Exact Mass: 317.97500
• Monoisotopic Mass: 317.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.609 g/mL at 25 °C(lit.)
• Boiling Point: 142-144 °C/0.4 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5865(lit.)
• PSA: 54.37000
• LogP: 2.58470

Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on Benzenepropanoic acid,2-iodo-b-oxo-, ethyl ester

Benzenepropanoic acid, 2-iodo-b-oxo-, ethyl ester (CAS No. 90034-85-8): An Overview

Benzenepropanoic acid, 2-iodo-b-oxo-, ethyl ester (CAS No. 90034-85-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, also known as ethyl 2-iodoacetoacetate, is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals. Its unique structure and reactivity make it an essential building block in the development of novel therapeutic agents.

The chemical structure of ethyl 2-iodoacetoacetate consists of an aromatic ring attached to a propanoic acid moiety, with an iodine atom and an ethyl ester group. The presence of the iodine atom imparts significant reactivity to the molecule, making it useful in a variety of synthetic transformations. The ester functionality can be readily hydrolyzed to yield the corresponding carboxylic acid, which can then undergo further reactions such as amidation or esterification.

In recent years, ethyl 2-iodoacetoacetate has been extensively studied for its potential applications in the synthesis of bioactive molecules. One notable application is in the preparation of β-lactam antibiotics, where the iodine atom can be replaced by a nitrogen-containing moiety to form the β-lactam ring. This transformation is crucial for the development of new antibiotics that can combat drug-resistant bacteria.

Beyond its use in antibiotic synthesis, ethyl 2-iodoacetoacetate has also found applications in the synthesis of anti-cancer agents. For example, it has been used as a starting material in the synthesis of tyrosine kinase inhibitors, which are important for treating various types of cancer. The iodine atom in this compound can be readily substituted with other functional groups to generate a diverse array of derivatives with varying biological activities.

The synthetic utility of ethyl 2-iodoacetoacetate is further enhanced by its compatibility with modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions. These reactions allow for the efficient introduction of a wide range of substituents onto the aromatic ring or the propanoic acid moiety, thereby expanding the scope of potential applications for this compound.

In addition to its synthetic applications, ethyl 2-iodoacetoacetate has been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ethyl ester group in this compound can be cleaved by esterases in vivo to release the active carboxylic acid form, which can then exert its therapeutic effects. This property makes it an attractive candidate for improving the pharmacokinetic properties of certain drugs.

The safety and environmental impact of ethyl 2-iodoacetoacetate have also been evaluated. While it is generally considered safe for use in laboratory settings, appropriate handling and storage procedures should be followed to ensure worker safety and environmental protection. It is important to note that while this compound is not classified as a hazardous material or controlled substance, proper disposal methods should be employed to prevent contamination.

In conclusion, Benzenepropanoic acid, 2-iodo-b-oxo-, ethyl ester (CAS No. 90034-85-8) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique chemical properties make it an indispensable tool for researchers and chemists working on the development of new pharmaceuticals and fine chemicals. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further solidifying its importance in the scientific community.